Cas no 1021073-58-4 (8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021073-58-4
• MF: C₁₅H₁₆FN₃O₃
• MW: 305.304246902466
• CID: 5833665
• PubChem ID: 42065042
• Update Time: 2025-06-09

8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024630636
• 1021073-58-4
• F2240-0302

• Inchi： 1S/C15H16FN3O3/c1-18-13(21)15(17-14(18)22)5-7-19(8-6-15)12(20)10-3-2-4-11(16)9-10/h2-4,9H,5-8H2,1H3,(H,17,22)
• InChI Key： JGWPFHSIVCBGSC-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=CC(F)=C3)CC2)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 305.11756954g/mol
• Monoisotopic Mass: 305.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.7Ų

Additional information on 8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Research Briefing on 8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS: 1021073-58-4)

The compound 8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS: 1021073-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

Recent advancements in synthetic chemistry have enabled the efficient production of 8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione with high purity and yield. The compound's spirocyclic core and fluorobenzoyl moiety contribute to its stability and bioavailability, making it an attractive scaffold for medicinal chemistry. Researchers have employed multi-step synthetic routes, including key intermediates such as 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, followed by fluorobenzoylation under optimized conditions. These synthetic strategies have been detailed in recent publications, highlighting the compound's scalability for preclinical studies.

Pharmacological evaluations of 8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione have revealed its affinity for specific neurotransmitter receptors, particularly those involved in anxiety and depression pathways. In vitro binding assays demonstrated nanomolar affinity for serotonin and dopamine receptors, suggesting its potential as a dual modulator. Furthermore, in vivo studies in rodent models have shown anxiolytic and antidepressant-like effects at sub-micromolar concentrations, with minimal off-target activity. These findings underscore the compound's therapeutic potential and warrant further investigation into its pharmacokinetic and safety profiles.

Mechanistic studies have elucidated the compound's mode of action, revealing allosteric modulation of G-protein-coupled receptors (GPCRs) as a key mechanism. Structural-activity relationship (SAR) analyses have identified the fluorobenzoyl group as critical for receptor binding, while the spirocyclic core enhances metabolic stability. Computational modeling and X-ray crystallography have provided atomic-level insights into its interactions with target receptors, facilitating the design of next-generation analogs with improved selectivity and efficacy.

In conclusion, 8-(3-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a promising lead compound for CNS drug development. Its synthetic accessibility, favorable pharmacological properties, and well-characterized mechanism of action position it as a valuable tool for both academic and industrial research. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its therapeutic potential in disease-relevant models. The continued exploration of this compound and its derivatives may yield novel treatments for neurological and psychiatric disorders.